Cas no 218772-62-4 (Tert-Butyl 3-(cyanomethyl)-1H-indole-1-carboxylate)
218772-62-4 structure
Product Name:Tert-Butyl 3-(cyanomethyl)-1H-indole-1-carboxylate
CAS No:218772-62-4
MF:C15H16N2O2
MW:256.299743652344
MDL:MFCD08275206
CID:92460
PubChem ID:15378323
Update Time:2025-09-21
Tert-Butyl 3-(cyanomethyl)-1H-indole-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 3-(cyanomethyl)-1H-indole-1-carboxylate
- [1-(TERT-BUTOXYCARBONYL)INDOL-3-YL]ACETONITRILE
- 3-(Cyanomethyl)-1H-indole-1-carboxylic acid tert-butyl ester
- tert-butyl 3-(cyanomethyl)indole-1-carboxylate
- (1-tert-butoxycarbonylindol-3-yl)acetonitrile
- (1-tert-butoxycarbonyl-indol-3-yl)acetonitrile
- 3-cyanomethyl-indole-1-carboxylic acid tert-butyl ester
- 3-cyanomethylindole-1-carboxylic acid-tert-butyl ester
- AGN-PC-00P1S4
- AK103571
- ANW-64673
- CTK8C0435
- I10-0572
- KB-80887
- SureCN273000
- tertiary butyl-3-(cyanomethyl)-1
- 1H-Indole-1-carboxylic acid, 3-(cyanomethyl)-, 1,1-dimethylethyl ester
- YCQLNYZZVFUWIZ-UHFFFAOYSA-N
- 1084AB
- AX8235110
- 218772-62-4
- tert-butyl3-(cyanomethyl)-1H-indole-1-carboxylate
- AB8618
- tertiary butyl-3-(cyanomethyl)-1-H-indole-1-carboxylate
- AKOS015898521
- SCHEMBL273000
- FT-0760453
- MFCD08275206
- CS-13575
- 3-cyanomethyl -indole-1-carboxylic acid tert-butyl ester
- CS-M0670
- DTXSID90572185
- (1-tert-butoxycarbonyl indol-3-yl)acetonitrile
- DB-066649
- Tert-Butyl 3-(cyanomethyl)-1H-indole-1-carboxylate
-
- MDL： MFCD08275206
- Inchi： 1S/C15H16N2O2/c1-15(2,3)19-14(18)17-10-11(8-9-16)12-6-4-5-7-13(12)17/h4-7,10H,8H2,1-3H3
- InChI Key： YCQLNYZZVFUWIZ-UHFFFAOYSA-N
- SMILES： O(C(N1C=C(CC#N)C2C=CC=CC1=2)=O)C(C)(C)C
Computed Properties
- Exact Mass: 256.12128
- Monoisotopic Mass: 256.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 391
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55
- XLogP3: 2.9
Experimental Properties
- Density: 1.10
- Boiling Point: 410.965°C at 760 mmHg
- Flash Point: 202.344°C
- Refractive Index: 1.559
- PSA: 55.02
Tert-Butyl 3-(cyanomethyl)-1H-indole-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 229914-250mg |
tert-Butyl 3-(cyanomethyl)-1H-indole-1-carboxylate |
218772-62-4 | 95% | 250mg |
￡208.00 | 2022-02-28 | |
| Fluorochem | 229914-1g |
tert-Butyl 3-(cyanomethyl)-1H-indole-1-carboxylate |
218772-62-4 | 95% | 1g |
￡527.00 | 2022-02-28 | |
| Fluorochem | 229914-5g |
tert-Butyl 3-(cyanomethyl)-1H-indole-1-carboxylate |
218772-62-4 | 95% | 5g |
￡1554.00 | 2022-02-28 | |
| abcr | AB446511-250 mg |
tert-Butyl 3-(cyanomethyl)-1H-indole-1-carboxylate |
218772-62-4 | 250mg |
€345.10 | 2023-04-22 | ||
| abcr | AB446511-1 g |
tert-Butyl 3-(cyanomethyl)-1H-indole-1-carboxylate |
218772-62-4 | 1g |
€637.00 | 2023-04-22 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T88590-250mg |
tert-Butyl 3-(cyanomethyl)-1H-indole-1-carboxylate |
218772-62-4 | 98% | 250mg |
¥4222.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T88590-100mg |
tert-Butyl 3-(cyanomethyl)-1H-indole-1-carboxylate |
218772-62-4 | 98% | 100mg |
¥2182.0 | 2023-09-06 | |
| ChemScence | CS-M0670-100mg |
tert-butyl 3-(cyanomethyl)-1H-indole-1-carboxylate |
218772-62-4 | 100mg |
$115.0 | 2022-04-27 | ||
| Chemenu | CM147699-250mg |
tert-butyl 3-(cyanomethyl)-1H-indole-1-carboxylate |
218772-62-4 | 95% | 250mg |
$250 | 2024-07-18 | |
| Chemenu | CM147699-1g |
tert-butyl 3-(cyanomethyl)-1H-indole-1-carboxylate |
218772-62-4 | 95% | 1g |
$479 | 2024-07-18 |
Tert-Butyl 3-(cyanomethyl)-1H-indole-1-carboxylate Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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